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Compound of Interest

Compound Name: 2,3-Dimethylbenzoic acid

Cat. No.: B195844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synonyms, physicochemical properties,

and a representative synthetic protocol for 2,3-dimethylbenzoic acid, a key intermediate in

various chemical syntheses.

Introduction
2,3-Dimethylbenzoic acid, with the CAS number 603-79-2, is an aromatic carboxylic acid.[1]

Its structure consists of a benzoic acid core with two methyl groups substituted at the 2 and 3

positions of the benzene ring. This compound serves as a valuable building block in the

synthesis of pharmaceuticals and other bioactive molecules.[1] For instance, it is utilized in the

creation of pyridyl benzamides, which are under investigation as inhibitors for Trypanosoma

brucei, the parasite responsible for African sleeping sickness.[1]

Nomenclature and Synonyms
In chemical literature and databases, 2,3-dimethylbenzoic acid is known by several

alternative names. A comprehensive list of these synonyms is crucial for effective literature

searches and unambiguous identification of the compound.
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Synonym Type Reference

2,3-Dimethylbenzoic acid IUPAC Name [2][3]

Hemellitic acid Common Name [2][4][5][6]

2,3-Xylic acid Common Name [2]

Benzoic acid, 2,3-dimethyl- Systematic Name [2][4][5][6]

o-Xylene-3-carboxylic Acid Systematic Name [2][7]

vic.-o-Xylylic acid Trivial Name [2][8]

Physicochemical Properties
A summary of the key physicochemical properties of 2,3-dimethylbenzoic acid is presented

below. These properties are essential for its handling, characterization, and application in

chemical reactions.

Property Value Reference

Molecular Formula C9H10O2 [1][2][3][5][8][9]

Molecular Weight 150.17 g/mol [1][2][3][8]

Appearance
White to off-white crystalline

powder
[1][4]

Melting Point 144-146 °C [1][4][10][11]

Boiling Point 281.5 ± 9.0 °C at 760 mmHg [1]

Density Approximately 1.1 ± 0.1 g/cm³ [1]

Flash Point 129.6 ± 13.4 °C [1]

pKa 3.771 (at 25°C) [4][10]

Solubility in Water Very soluble [9]

Experimental Protocol: A Representative Synthesis
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While multiple synthetic routes to 2,3-dimethylbenzoic acid exist, a common laboratory-scale

preparation involves the oxidation of 2,3-dimethylbenzaldehyde. The following is a generalized

protocol and should be adapted and optimized based on specific laboratory conditions and

safety assessments.

Reaction: Oxidation of 2,3-dimethylbenzaldehyde to 2,3-dimethylbenzoic acid.

Reagents and Materials:

2,3-Dimethylbenzaldehyde

Potassium permanganate (KMnO4) or other suitable oxidizing agent

Sodium hydroxide (NaOH) or other base

Hydrochloric acid (HCl) or other acid for workup

Distilled water

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Round-bottom flask

Reflux condenser

Stirring apparatus

Separatory funnel

Filtration apparatus

pH paper or meter

Procedure:

Dissolution: Dissolve 2,3-dimethylbenzaldehyde in a suitable solvent in a round-bottom flask

equipped with a reflux condenser and a stirrer.
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Oxidation: Prepare a solution of the oxidizing agent (e.g., potassium permanganate in water,

potentially with a phase-transfer catalyst if the aldehyde is not water-soluble). Add the

oxidizing agent solution to the aldehyde solution portion-wise, controlling the temperature as

the reaction is often exothermic.

Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer

Chromatography (TLC) until the starting material is consumed.

Workup:

Quench any remaining oxidizing agent (e.g., with sodium bisulfite for KMnO4).

Filter the reaction mixture to remove any solid byproducts (e.g., manganese dioxide).

Make the filtrate basic with a sodium hydroxide solution to ensure the product is in its

carboxylate salt form, which is water-soluble.

Wash the aqueous solution with an organic solvent (e.g., diethyl ether) to remove any

unreacted starting material or non-acidic impurities.

Acidify the aqueous layer with hydrochloric acid until the pH is acidic, which will precipitate

the 2,3-dimethylbenzoic acid.

Isolation and Purification:

Collect the precipitated solid by filtration.

Wash the solid with cold water to remove any inorganic salts.

Dry the product.

Further purification can be achieved by recrystallization from a suitable solvent, such as

ethanol or an ethanol/water mixture.[10]

Note: This is a generalized procedure. For a specific and detailed experimental protocol, it is

recommended to consult primary literature sources such as Organic Syntheses or relevant

journal articles.[12]
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Visualizing the Nomenclature
The following diagram illustrates the relationship between the primary IUPAC name and its

common synonyms.

2,3-Dimethylbenzoic Acid

Hemellitic acid

is also known as

2,3-Xylic acidis also known as

Benzoic acid, 2,3-dimethyl-

is also known as

o-Xylene-3-carboxylic Acid

is also known as

Click to download full resolution via product page

Caption: Relationship of Synonyms for 2,3-Dimethylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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